BE“GHE Foundational & Exploratory

Check Availability & Pricing

Isophthalic Acid: A Comprehensive Technical
Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Isophthalate

Cat. No.: B1238265

CAS Number: 121-91-5[1][2][3][4][5]

This guide provides an in-depth overview of isophthalic acid, tailored for researchers, scientists,
and professionals in drug development. It covers its chemical and physical properties,
synthesis, analytical methods, and its emerging role in medicinal chemistry.

Core Properties of Isophthalic Acid

Isophthalic acid, systematically named benzene-1,3-dicarboxylic acid, is an aromatic
dicarboxylic acid.[1][6] It is a colorless, crystalline solid.[1][3][4] This compound is one of three
isomers of benzenedicarboxylic acid, the others being phthalic acid (ortho-isomer) and
terephthalic acid (para-isomer).[1]

Physicochemical Data

The key physical and chemical properties of isophthalic acid are summarized in the table
below.
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Property Value References
Molecular Formula CsHeOa4 [11[3]

Molar Mass 166.13 g/mol [1][2]
Appearance White crystalline solid/powder [11[3114]
Melting Point 341-343 °C [5]

Density 1.526 g/cm3 [1]

Solubility in Water

Insoluble in cold water, slightly

soluble in boiling water

[1I(31[5]

Solubility in Organic Solvents

Soluble in alcohol and

oxygenated solvents

[3]4]

Acidity (pKa)

pKal = 3.46, pKa2 = 4.46

[1]

Spectral Data

Spectroscopic Technique Key Data

UV Amax 210 nm

1H NMR Spectral data available in literature
13C NMR Spectral data available in literature
IR Spectrum Data available from NIST

Mass Spectrum

Data available from NIST

Synthesis of Isophthalic Acid

The primary industrial production method for isophthalic acid involves the oxidation of meta-

xylene.[1][4] This process typically uses oxygen from the air and is catalyzed by a cobalt-

manganese catalyst.[1][4]
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Industrial Synthesis of Isophthalic Acid

m-Xylene

Oxygen (from Air) Oxidation Reactor Isophthalic Acid
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Industrial synthesis of isophthalic acid.

In a laboratory setting, chromic acid can be employed as the oxidizing agent.[1] Other reported
synthesis methods include the fusion of potassium meta-sulfobenzoate or meta-
bromobenzoate with potassium formate.[1]

Applications in Research and Drug Development

While isophthalic acid is a crucial component in the polymer industry for producing materials
like PET resins and unsaturated polyester resins, its derivatives are gaining attention in
medicinal chemistry.[1][7][8]

Isophthalic Acid Derivatives as Protein Kinase C
Ligands

Recent research has identified that derivatives of isophthalic acid can act as ligands for the C1
domain of Protein Kinase C (PKC).[2][9] PKC is a key enzyme in cellular signal transduction
and is a target for drug development in areas such as oncology.[2][9]
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Certain isophthalate derivatives have been shown to displace radiolabeled phorbol esters
from PKC a and & with Ki values in the nanomolar range.[2][9] These compounds can
modulate PKC activation in living cells, demonstrating their potential as research tools and as a
basis for further drug development.[2][9]
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HPLC Analysis Workflow for Isophthalic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Isophthalic Acid: A Comprehensive Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1238265#what-is-the-cas-number-for-isophthalic-
acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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